Cas no 1805028-20-9 (2-Chloro-6-(difluoromethoxy)mandelic acid)
2-Chloro-6-(difluoromethoxy)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-6-(difluoromethoxy)mandelic acid
-
- Inchi: 1S/C9H7ClF2O4/c10-4-2-1-3-5(16-9(11)12)6(4)7(13)8(14)15/h1-3,7,9,13H,(H,14,15)
- InChI Key: YCSIVALUAFCJPX-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C(C(=O)O)O)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 252
- XLogP3: 2.4
- Topological Polar Surface Area: 66.8
2-Chloro-6-(difluoromethoxy)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024045-250mg |
2-Chloro-6-(difluoromethoxy)mandelic acid |
1805028-20-9 | 97% | 250mg |
480.00 USD | 2021-05-31 | |
| Alichem | A015024045-500mg |
2-Chloro-6-(difluoromethoxy)mandelic acid |
1805028-20-9 | 97% | 500mg |
839.45 USD | 2021-05-31 | |
| Alichem | A015024045-1g |
2-Chloro-6-(difluoromethoxy)mandelic acid |
1805028-20-9 | 97% | 1g |
1,534.70 USD | 2021-05-31 |
2-Chloro-6-(difluoromethoxy)mandelic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-Chloro-6-(difluoromethoxy)mandelic acid
2-Chloro-6-(difluoromethoxy)mandelic acid (CAS No. 1805028-20-9): An Emerging Compound in Pharmaceutical Research
2-Chloro-6-(difluoromethoxy)mandelic acid (CAS No. 1805028-20-9) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its chloro and difluoromethoxy substituents, exhibits promising properties that make it a valuable candidate for further investigation.
The chemical structure of 2-Chloro-6-(difluoromethoxy)mandelic acid is particularly noteworthy. The presence of the difluoromethoxy group imparts significant stability and bioavailability, which are crucial factors in the development of effective pharmaceuticals. Additionally, the chloro substituent contributes to the compound's overall reactivity and binding affinity, making it a versatile candidate for various biological targets.
Recent studies have explored the potential of 2-Chloro-6-(difluoromethoxy)mandelic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the activity of certain kinases, which are key players in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders.
In another study, scientists investigated the anti-inflammatory properties of 2-Chloro-6-(difluoromethoxy)mandelic acid. The results indicated that this compound exhibits potent anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines and reducing oxidative stress. These findings suggest that 2-Chloro-6-(difluoromethoxy)mandelic acid could be a promising candidate for the treatment of chronic inflammatory conditions.
The pharmacokinetic profile of 2-Chloro-6-(difluoromethoxy)mandelic acid has also been extensively studied. Research has shown that this compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high bioavailability and low toxicity make it an attractive option for drug development. Furthermore, preclinical studies have indicated that 2-Chloro-6-(difluoromethoxy)mandelic acid exhibits good oral bioavailability, which is a critical factor for the development of oral medications.
In addition to its therapeutic potential, 2-Chloro-6-(difluoromethoxy)mandelic acid has been explored for its use in diagnostic applications. The unique electronic properties of the difluoromethoxy group make this compound suitable for use as a contrast agent in imaging techniques such as magnetic resonance imaging (MRI). Preliminary studies have shown that 2-Chloro-6-(difluoromethoxy)mandelic acid-based contrast agents can enhance image contrast and provide detailed information about tissue structures, which is valuable for diagnostic purposes.
The synthesis of 2-Chloro-6-(difluoromethoxy)mandelic acid has been optimized to ensure high yields and purity. Various synthetic routes have been developed, including those involving nucleophilic substitution reactions and coupling reactions. These methods allow for the efficient production of this compound on both laboratory and industrial scales, making it accessible for further research and development.
In conclusion, 2-Chloro-6-(difluoromethoxy)mandelic acid (CAS No. 1805028-20-9) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and diverse therapeutic effects make it an exciting candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in the development of novel therapeutics and diagnostic tools.
1805028-20-9 (2-Chloro-6-(difluoromethoxy)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)